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- InChI:
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InChI=1S/C28H44O3/c1-18(9-10-19(2)27(4,5)31)24-13-14-25-21(8-7-15-28(24,25)6)11-12-22-16-23(29)17-26(30)20(22)3/h9-12,18-19,23-26,29-31H,3,7-8,13-17H2,1-2,4-6H3/b10-9+,21-11+,22-12-/t18-,19+,23-,24-,25+,26+,28-/m1/s1
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1,25-dihydroxy Vitamin D2 is the active circulating metabolite of vitamin D2 formed by 25-hydroxylase in the liver and 25-hydroxyvitamin D-hydroxylase in the kidney. By binding to the vitamin D receptor (VDR), 1,25-dihydroxy Vitamin D2 activates VDR to interact with the retinoid X receptor (RXR), forming the VDR/RXR/cofactor complex, which regulates gene transcription. Because 1,25-dihydroxy Vitamin D2 circulates at picomolar concentrations and is highly lipophilic, it is difficult to quantify.
1α ,25-Dihydroxyvitamin D2 is an active form of vitamin D2. It is also known as ercalcitriol or 1α ,25-dihydroxyergocalciferol. It was first isolated from mitochondria of chick kidney.
1alpha, 25-Dihydroxyvitamin D2 / 1alpha,, 25-dihydroxyergocalciferol, also known as 1, 25-dihydroxycalciferol or 1, 25-dihydroxyvitamin D2, belongs to the...